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Compound of Interest

Compound Name: GFB-12811

Cat. No.: B15589154 Get Quote

Disclaimer: This document provides a summary of essential safety information for GFB-12811,

a selective CDK5 inhibitor intended for research use only. All personnel must review the full

Safety Data Sheet (SDS) before handling this compound and adhere to all institutional and

regulatory guidelines.

GFB-12811 is a potent and selective inhibitor of Cyclin-dependent kinase 5 (CDK5) with an

IC50 of 2.3 nM.[1][2] While specific toxicology data is limited, compounds of this nature must be

handled with care to avoid contact with skin and eyes, and to prevent the formation of dust and

aerosols.[3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure the safety of laboratory

personnel. Handling should occur in a well-ventilated area, preferably within a certified

chemical fume hood.[3]

Required PPE includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Contaminated gloves should be

removed and disposed of immediately.[3]

Body Protection: A lab coat or other suitable protective clothing must be worn.[3]
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Respiratory Protection: If there is a risk of dust formation or aerosolization, a NIOSH-

approved respirator is necessary.

Hazard and Exposure Summary
The following table summarizes key safety data for GFB-12811. This information is compiled

from available safety data sheets and is not exhaustive.

Parameter Value / Precaution Source

CAS Number 2775311-17-4 [3][4]

Primary Hazards

Avoid contact with skin and

eyes. Avoid the formation of

dust and aerosols.

[3]

First Aid: Eye Contact

Immediately rinse with plenty

of pure water for at least 15

minutes and consult a

physician.

[3]

First Aid: Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with soap and plenty of

water, then consult a

physician.

[3]

First Aid: Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. If breathing

has stopped, provide artificial

respiration.

[3]

First Aid: Ingestion

Rinse mouth with water. Do not

induce vomiting. Contact a

doctor or Poison Control

Center immediately.

[3]

Fire Extinguishing Media
Use water spray, dry chemical,

foam, or carbon dioxide.
[4]
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Experimental Protocols
Storage and Handling:

GFB-12811 should be stored in a tightly sealed container in a cool, dry, and well-ventilated

location.[3] Stock solutions should be aliquoted to prevent degradation from repeated freeze-

thaw cycles. Recommended storage for stock solutions is at -80°C for up to 6 months or -20°C

for up to 1 month.[1]

Spill Response:

In the event of a spill, all non-essential personnel should be evacuated from the area.[3]

Remove all sources of ignition.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection.

Prevent the chemical from entering drains.

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[3]

Disposal:

All waste and contaminated materials must be disposed of in accordance with local, state, and

federal regulations. Discharge into the environment must be avoided.[3]

Workflow and Pathway Visualizations
The following diagrams illustrate critical safety and operational workflows for handling GFB-
12811.
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PPE Donning Sequence PPE Doffing Sequence

Start: Clean Hands 1. Gown 2. Mask/Respirator 3. Goggles/Face Shield 4. Gloves Enter Lab Start: Decontaminate Gloves 1. Gloves 2. Gown Exit Lab 3. Goggles/Face Shield 4. Mask/Respirator Wash Hands

Click to download full resolution via product page

Caption: Standard sequence for donning and doffing Personal Protective Equipment (PPE).
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Chemical Spill Response Workflow

Spill Occurs

Alert Personnel & Evacuate Area

Remove Ignition Sources Don Appropriate PPE

Contain Spill with Absorbent

Collect Material with Spark-Proof Tools

Place in Sealed Waste Container

Decontaminate Area

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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